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Compound of Interest

Compound Name: Leucinal

Cat. No.: B1674789

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Leucinal, also known as (2S)-2-amino-4-methylpentanal.
Understanding the specific properties of Leucinal, an aldehyde derivative of the amino acid L-
Leucine, is the first step toward ensuring a safe laboratory environment. While sharing a
structural similarity with L-Leucine, its aldehyde functional group introduces distinct
considerations for handling and safety.

Personal Protective Equipment: A Multi-layered
Defense

When working with Leucinal, a comprehensive personal protective equipment (PPE) strategy
is crucial to minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE for handling Leucinal, compiled from safety data sheets and general best
practices for aliphatic aldehydes.
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PPE Category Recommendation Rationale

Tightly fitting safety goggles
with side-shields conforming to  Protects eyes from accidental
) EN 166 (EU) or NIOSH (US) splashes, dust, or vapors.
Eye and Face Protection ] o
standards.[1] A face shield Aldehydes can be irritating to
should be worn when there is the eyes.

a risk of splashing.

Chemical impermeable gloves.
[1] Nitrile or neoprene gloves

are generally recommended i )
) ) ) Prevents direct skin contact.
) for handling aliphatic )
Hand Protection Aldehydes can cause skin
aldehydes. Gloves must be S
) ) irritation.
inspected prior to use and

disposed of properly after
handling.[1]

A laboratory coat is standard.

For larger quantities or ]
] ) ] Protects skin and personal
] procedures with a higher risk ) o
Body Protection ) ) clothing from contamination
of splashing, fire/flame ]
) ] ] and potential splashes.
resistant and impervious

clothing should be worn.[1]

Work should be conducted in a o ) )
_ Minimizes the inhalation of
well-ventilated area. If dust or ) )
, _ airborne particles or vapors, as
Respiratory Protection aerosols are generated, a
] ] aldehydes can cause

NIOSH-approved respirator is ) o

respiratory irritation.[2]
necessary.

Operational Plan for Safe Handling

A systematic approach to handling Leucinal, from receipt to disposal, is essential for
maintaining a safe and efficient laboratory workflow.

Receiving and Storage

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.echemi.com/sds/2-amino-4-methyl-1-pentanal-pid_Rock33129.html
https://www.echemi.com/sds/2-amino-4-methyl-1-pentanal-pid_Rock33129.html
https://www.echemi.com/sds/2-amino-4-methyl-1-pentanal-pid_Rock33129.html
https://www.echemi.com/sds/2-amino-4-methyl-1-pentanal-pid_Rock33129.html
https://aksci.com/sds/3870EB_SDS.pdf
https://www.benchchem.com/product/b1674789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Upon receipt, visually inspect the container for any signs of damage or leaks. Leucinal should
be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from
sources of ignition.[1][3]

Handling and Experimental Procedures

All handling of Leucinal, especially in its powdered form, should be conducted in a well-
ventilated area, such as a chemical fume hood, to prevent the formation and inhalation of dust.
[1][3] Avoid contact with skin and eyes.[1] After handling, wash hands thoroughly.

Spill Management

In the event of a spill, evacuate personnel from the immediate area. For solid spills, carefully
sweep or vacuum the material, avoiding dust generation. For liquid spills, absorb with an inert
material (e.g., vermiculite, sand). Collect all contaminated materials in a sealed container for
proper disposal. Ensure the spill area is decontaminated with a suitable cleaning agent.

Disposal Plan: Ensuring Environmental and
Regulatory Compliance

Proper disposal of Leucinal and associated waste is critical to prevent environmental
contamination and adhere to regulations.

Waste Characterization: Although not classified as a hazardous substance, it is prudent to treat
Leucinal waste as chemical waste.

Segregation and Collection:

e Solid Waste: Collect unused or waste Leucinal powder and contaminated materials (e.g.,
gloves, weighing paper) in a clearly labeled, sealed container.

» Liquid Waste: Collect solutions of Leucinal in a designated, labeled waste container. Do not
mix with other chemical waste unless compatibility is confirmed.

Disposal Method: All waste containing Leucinal should be disposed of through a licensed
professional waste disposal service.[3] Do not dispose of down the drain or in regular trash.[4]
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Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate collected
as chemical waste before the container is discarded.

Leucinal Properties

The following table summarizes key quantitative data for Leucinal.

Property Value

Molecular Formula CeH13NO

Molecular Weight 115.17 g/mol

CAS Number 82473-52-7

IUPAC Name (2S)-2-amino-4-methylpentanal

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Leucinal in a
laboratory setting.
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;
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Caption: Workflow for the safe handling of Leucinal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1674789?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-amino-4-methyl-1-pentanal-pid_Rock33129.html
https://aksci.com/sds/3870EB_SDS.pdf
https://isotope.com/product/attachment/CLM-2014-1/SDS%20-%20CLM-2014.pdf
https://www.carlroth.com/medias/SDB-3984-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA3NzN8YXBwbGljYXRpb24vcGRmfGFERTNMMmhpTnk4NU1UZ3lNamN4TnprNU16STJMMU5FUWw4ek9UZzBYMDFVWDBWT0xuQmtaZ3w5OWUyMWYzNzFkM2FiZWI1ZDM2MDNlZTNlOGRlMzQzZGU0N2U4Y2Y0ODQ1ZjcyZTM3NWZjMDgwN2M5YzQ3ZGY3
https://www.benchchem.com/product/b1674789#personal-protective-equipment-for-handling-leucinal
https://www.benchchem.com/product/b1674789#personal-protective-equipment-for-handling-leucinal
https://www.benchchem.com/product/b1674789#personal-protective-equipment-for-handling-leucinal
https://www.benchchem.com/product/b1674789#personal-protective-equipment-for-handling-leucinal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674789?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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